Cas no 476-66-4 (Ellagic acid)

• Product Name: Ellagic acid
• CAS No: 476-66-4
• MF: C₁₄H₆O₈
• MW: 302.1926
• MDL: MFCD00006914
• CID: 37638
• PubChem ID: 24894460
• Update Time: 2025-08-27

Ellagic acid Chemical and Physical Properties

Names and Identifiers

• Ellagic acid hydrate
• ellagic acid from chestnut bark
• Ellagic acid dihydrate
• 4,4,5,5-tetrahydroxybiphenyl-2,6:2,6-biscarbolactone
• Ellagic acid
• Pomegranate Extract
• 2,3,7,8-Tetrahydroxychromeno[5,4,3-cde]chromene-5,10-dione
• 4,4',5,5',6,6'-HEXAHYDROXYDIPHENIC ACID 2,6,2',6'-DILACTONE
• ELLAGIC ACID(P) PrintBack
• ELLAGIC ACID(RG)
• Elllagic Acid
• 2, 3, 7, 8-Tetrahydroxy-[1]-benzopyrano-[5, 4, 3, cde]-[1]-benzopyran-5, 10-dione
• 4, 4′, 5, 5′, 6, 6′-Hexahydroxydiphenic acid 2, 6, 2′, 6′-
• BENZOARIC ACID
• elagostasine
• eleagicacid
• Ellagic
• Gallogen
• lagistase
• 4,4′,5,5′,6,6′-Hexahydroxydiphenic acid 2,6,2′,6′-dilactone
• 2,3,7,8-tetrahydroxy(1)benzopyrano(5,4,3-cde)(1)benzopyran-5,10-dione
• [ "" ]
• Eleagic acid
• Alizarine Yellow
• Llagic acid
• Acide ellagique
• Acido elagico
• Acidum ellagicum
• C.I. 55005
• Gallogen (VAN)
• Gallogen (astringent)
• C.I. 75270
• Ellagate
• Ellagic acid [INN:DCF]
• Acido elagico [INN-Spanish]
• Gallogen, astringent
• Acide ellagique [INN-French]
• Acidum ellagicum [INN-Latin]
• MLS000069632
• C14H6O8
• Granati Pericarpium
• Ellagic acid acetyl-arabinoside
• DTXSID301341729
• Ellagic acid acetyl-xyloside
• DTXSID901341727
• Pomegranate Peel Extract
• CIV6_1.1
• Lagistase C.I. 55005 C.I. 75270 Eleagic acid ELLAGIC ACID Elagostasine Ellagic acid Benzoaric acid Alizarine Yellow Gallogen, astringent
• Alizarin yellow
• Ellagsaeure
• ConMedNP.2088
• [476-66-4]
• Dataset-S1.66
• MLSMR
• SMR000058244
• 2,3,7,8-tetrahydroxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
• MLS006011868

• MDL： MFCD00006914
• Inchi： 1S/C14H6O8/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19/h1-2,15-18H
• InChI Key： AFSDNFLWKVMVRB-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C(=C(C3=C2C2=C1C(=C(C([H])=C2C(=O)O3)O[H])O[H])O[H])O[H])=O
• BRN： 47549

Computed Properties

• Exact Mass: 302.00600
• Monoisotopic Mass: 302.00626715 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 302.19
• Surface Charge: 0
• Tautomer Count: 127
• XLogP3: 1.1
• Topological Polar Surface Area: 134

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.667
• Melting Point: >360 ºC
• Boiling Point: 796.5°C at 760 mmHg
• Flash Point: 310.1°C
• Refractive Index: 1.5800 (estimate)
• Solubility: 1 M NaOH: 10 mg/mL, dark green
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 141.34000
• LogP: 1.31280
• Solubility: Slightly soluble in water and ethanol. Soluble in alkaline aqueous solution and organic solvents such as benzene and ethyl acetate
• Vapor Pressure: 2.81X10-15 mm Hg at 25 °C (est)
• Merck: 14,3547
• Sensitiveness: Air & Light Sensitive

Ellagic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：8-10-23
• RTECS：DJ2620000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins
• Natural Products and Extracts Plant Extracts Plant based Verticordia densiflora
• Natural Products and Extracts Plant Extracts Plant based Tristaniopsis merguensis
• Natural Products and Extracts Plant Extracts Plant based Pterolepis glomerata
• Natural Products and Extracts Plant Extracts Plant based Ochthocharis decumbens
• Natural Products and Extracts Plant Extracts Plant based Nepsera aquatica
• Natural Products and Extracts Plant Extracts Plant based Neomyrtus pedunculata
• Natural Products and Extracts Plant Extracts Plant based Myrtella bennigseniana
• Natural Products and Extracts Plant Extracts Plant based Dissochaeta sagittata
• Natural Products and Extracts Plant Extracts Plant based Dissochaeta divaricata
• Natural Products and Extracts Plant Extracts Plant based Dissochaeta bracteata
• Natural Products and Extracts Plant Extracts Plant based Dissochaeta annulata
• Natural Products and Extracts Plant Extracts Plant based Comolia villosa
• Natural Products and Extracts Plant Extracts Plant based Acisanthera quadrata
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Material Chemicals High Polymer Materials